Cas no 2228491-67-4 (3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid
• CAS No: 2228491-67-4
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 5877681
• PubChem ID: 164664071
• Update Time: 2025-06-10

3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid
• 2228491-67-4
• EN300-1952322

• Inchi： 1S/C8H7ClF2N2O2/c9-6-3-12-2-5(13-6)4(8(10)11)1-7(14)15/h2-4,8H,1H2,(H,14,15)
• InChI Key： FORVJPDCZIXDNR-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(C(F)F)CC(=O)O)=N1

Computed Properties

• Exact Mass: 236.0164115g/mol
• Monoisotopic Mass: 236.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid

Introduction to 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid (CAS No. 2228491-67-4)

3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid, identified by the CAS number 2228491-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both chloro and fluorine substituents in its molecular structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid consists of a pyrazinyl ring linked to a butanoic acid moiety, with the additional presence of chlorine and fluorine atoms. This unique arrangement contributes to its distinct chemical properties, making it a versatile building block for the synthesis of more complex molecules. The fluorine atoms, in particular, are known to improve metabolic stability and binding affinity in drug candidates, which is a critical factor in pharmaceutical design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazine derivatives. The compound 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid has been explored as a precursor in the synthesis of various bioactive molecules. Its applications span across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The ability to modify its structure allows researchers to fine-tune its pharmacological properties, making it a promising candidate for further development.

One of the most compelling aspects of 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically target these kinases, researchers aim to develop treatments that can modulate these pathways effectively. The pyrazinyl core of this compound provides a scaffold that can be readily modified to enhance binding interactions with kinase targets.

Recent studies have highlighted the potential of 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid in the development of inhibitors for tyrosine kinases, which are overactive in many forms of cancer. The chloro and fluorine substituents contribute to the compound's ability to interact with the active site of these enzymes, thereby inhibiting their activity. This has led to several preclinical studies evaluating its efficacy and safety profile. The results from these studies have been encouraging, suggesting that this compound may have significant therapeutic potential.

Another area where 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many conditions, including rheumatoid arthritis and inflammatory bowel disease. By targeting key inflammatory pathways, researchers hope to develop treatments that can mitigate symptoms and slow disease progression. The structural features of this compound make it an attractive candidate for designing molecules that can modulate inflammatory responses.

The synthesis of 3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid involves several key steps that highlight its complexity as a chemical entity. The introduction of the chloro and fluorine substituents requires careful control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve these objectives. These methods not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure.

In conclusion,3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid (CAS No. 2228491-67-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound,3-(6-chloropyrazin-2-yl)-4,4-difluorobutanoic acid is poised to play an increasingly important role in the development of novel treatments for human diseases.